Cas no 215108-36-4 (Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-)

• Product Name: Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-
• CAS No: 215108-36-4
• MF: C₁₃H₁₆ClN₅O₃
• MW: 325.750841140747
• CID: 1401524
• PubChem ID: 493439
• Update Time: 2025-04-20

Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-chloro-N-cyclopropyl-2'-deoxy-
• (2R,3S,5R)-5-[2-chloro-6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)oxolan-3-ol
• CHEMBL1790739
• (2R,3S,5R)-5-(2-Chloro-6-(cyclopropylamino)-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• 215108-36-4
• DTXSID00333244
• (2R,3S,5R)-5-[2-chloro-6-(cyclopropylamino)purin-9-yl]-2-(hydroxymethyl)tetrahydrofuran-3-ol
• 5-(2-Chloro-6-cyclopropylamino-purin-9-yl)-2-hydroxymethyl-tetrahydro-furan-3-ol
• BDBM50369635

• Inchi： 1S/C13H16ClN5O3/c14-13-17-11(16-6-1-2-6)10-12(18-13)19(5-15-10)9-3-7(21)8(4-20)22-9/h5-9,20-21H,1-4H2,(H,16,17,18)/t7-,8+,9+/m0/s1
• InChI Key： YJMBVALXDOYQIL-DJLDLDEBSA-N
• SMILES： ClC1=NC(=C2C(=N1)N(C=N2)[C@H]1C[C@@H]([C@@H](CO)O1)O)NC1CC1

Computed Properties

• Exact Mass: 325.09438
• Monoisotopic Mass: 325.0941671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides